![molecular formula C23H23F3N4O2S B2840373 (4-Phenethylpiperazin-1-yl)(2-((4-(trifluoromethoxy)phenyl)amino)thiazol-4-yl)methanone CAS No. 955905-67-6](/img/structure/B2840373.png)
(4-Phenethylpiperazin-1-yl)(2-((4-(trifluoromethoxy)phenyl)amino)thiazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(4-Phenethylpiperazin-1-yl)(2-((4-(trifluoromethoxy)phenyl)amino)thiazol-4-yl)methanone” is a chemical compound with the molecular formula C23H23F3N4O2S . It is not intended for human or veterinary use and is available for research use only.
Molecular Structure Analysis
The molecular structure of this compound consists of several functional groups, including a phenethylpiperazine group, a thiazole group, and a trifluoromethoxy group . The exact 3D conformer and 2D structure can be found in databases like PubChem .Physical And Chemical Properties Analysis
This compound has a molecular weight of 476.52 g/mol. Other computed properties include a XLogP3-AA of 3.3, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 11, and a rotatable bond count of 4 . The exact mass is 515.22565765 g/mol and the monoisotopic mass is also 515.22565765 g/mol .Scientific Research Applications
Synthesis and Structural Characterization
Research has focused on the synthesis and structural characterization of related thiazolyl and phenyl methanone compounds. These studies have employed techniques such as UV, IR, 1H and 13C NMR, high-resolution mass spectrometry, and density functional theory (DFT) calculations for structural optimization and analysis. For example, Shahana and Yardily (2020) synthesized novel compounds involving thiazolyl and thiophene moieties, characterizing them using spectral and DFT calculations to explore their structural and vibrational properties. The study also performed molecular docking to understand the antibacterial activity of these compounds, highlighting their potential applications in developing new antibacterial agents M. Shahana & A. Yardily, 2020.
Potential Applications
- Antibacterial Activity: The molecular docking studies conducted by Shahana and Yardily (2020) aimed to understand the antibacterial activity of synthesized compounds, indicating their potential use in creating new antibacterial drugs.
- Anticoronavirus and Antitumoral Activity: Jilloju et al. (2021) discovered derivatives with significant in vitro anticoronavirus and antitumoral activities. The study suggests that structural modifications can tune the biological properties of these compounds toward either antiviral or antitumoral activities Parameshwara Chary Jilloju et al., 2021.
- Antimicrobial Activity: Patel et al. (2011) synthesized pyridine derivatives showing variable and modest activity against bacteria and fungi, indicating the potential of such compounds in antimicrobial treatments N. Patel et al., 2011.
Mechanism of Action
Target of Action
They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Mode of Action
For instance, some thiazole derivatives have been found to block dopamine D2 receptors, which can improve positive symptoms of conditions like schizophrenia .
Biochemical Pathways
For example, some thiazole derivatives have been found to play a role in the synthesis of neurotransmitters, such as acetylcholine .
Pharmacokinetics
Thiazole, a component of this compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.
Result of Action
For instance, some thiazole derivatives have been found to exhibit significant analgesic and anti-inflammatory activities .
Action Environment
The solubility of thiazole, a component of this compound, in various solvents suggests that the compound’s action, efficacy, and stability may be influenced by the solvent environment .
properties
IUPAC Name |
[4-(2-phenylethyl)piperazin-1-yl]-[2-[4-(trifluoromethoxy)anilino]-1,3-thiazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23F3N4O2S/c24-23(25,26)32-19-8-6-18(7-9-19)27-22-28-20(16-33-22)21(31)30-14-12-29(13-15-30)11-10-17-4-2-1-3-5-17/h1-9,16H,10-15H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJIIRLQCSMYNRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC=CC=C2)C(=O)C3=CSC(=N3)NC4=CC=C(C=C4)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.